Cas no 1109284-49-2 (methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate)
Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate is a boronic ester derivative featuring a thiophene carboxylate core, commonly employed in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and reactivity, making it a valuable intermediate in pharmaceutical and materials science applications. The methyl ester functionality provides additional versatility for further derivatization. Its well-defined structure ensures consistent performance in synthetic transformations, while the thiophene scaffold contributes to electronic and optoelectronic applications. This compound is particularly useful in constructing complex heterocyclic systems with high precision. Proper handling under inert conditions is recommended to preserve its reactivity.
1109284-49-2 structure
Product Name:methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
CAS No:1109284-49-2
MF:C13H19BO4S
MW:282.163563013077
MDL:MFCD18427556
CID:2126848
PubChem ID:46703107
Update Time:2025-05-27
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
- 5-Methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarboxylic acid methyl ester
- DA-15517
- DTXSID80673711
- methyl-5-methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-thiophene-2-carboxylate
- 5-Methoxycarbonyl-2-methylthiophene-3-boronic acid pinacol ester
- 1109284-49-2
- P18985
- EN300-7373155
- methyl 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
- Methyl5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
- HRMDSSJQNZPJAT-UHFFFAOYSA-N
- BS-25494
- MFCD18427556
- SCHEMBL1691552
- AKOS022180251
- Z2050071689
- CS-0133501
- JUB28449
- 893-382-0
-
- MDL: MFCD18427556
- Inchi: 1S/C13H19BO4S/c1-8-9(7-10(19-8)11(15)16-6)14-17-12(2,3)13(4,5)18-14/h7H,1-6H3
- InChI Key: HRMDSSJQNZPJAT-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC(B2OC(C)(C)C(C)(C)O2)=C1C
Computed Properties
- Exact Mass: 282.1097104g/mol
- Monoisotopic Mass: 282.1097104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73Ų
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B451953-10mg |
Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B451953-50mg |
Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B451953-100mg |
Methyl 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 100mg |
$ 210.00 | 2022-06-07 | ||
| Chemenu | CM204919-1g |
Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 95% | 1g |
$1003 | 2023-01-20 | |
| eNovation Chemicals LLC | D642001-1G |
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 97% | 1g |
$440 | 2024-07-21 | |
| eNovation Chemicals LLC | D642001-5G |
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 97% | 5g |
$1545 | 2024-07-21 | |
| abcr | AB280634-1 g |
5-Methyl-4-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarboxylic acid methyl ester |
1109284-49-2 | 1 g |
€807.00 | 2023-07-20 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0058-1G |
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 97% | 1g |
¥ 2,739.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWLD0058-5G |
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 97% | 5g |
¥ 8,217.00 | 2023-03-30 | |
| eNovation Chemicals LLC | D642001-100mg |
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate |
1109284-49-2 | 97% | 100mg |
$115 | 2024-07-21 |
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1109284-49-2)methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
Order Number:A1028604
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:36
Price ($):369.0/1299.0
Email:sales@amadischem.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1109284-49-2)methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
Purity:99%/99%
Quantity:1g/5g
Price ($):369.0/1299.0